Cas no 2353410-06-5 (TCO-PEG8-TFP ester)

• Product Name: TCO-PEG8-TFP ester
• CAS No: 2353410-06-5
• MF: C₃₄H₅₁F₄NO₁₂
• MW: 741.761865854263
• MDL: MFCD31811550
• CID: 5052263
• PubChem ID: 146026018
• Update Time: 2025-08-05

TCO-PEG8-TFP ester Chemical and Physical Properties

Names and Identifiers

• TCO-PEG8-TFP ester
• 2,3,5,6-Tetrafluorophenyl 1-(cyclooct-4-en-1-yloxy)-1-oxo-5,8,11,14,17,20,23,26-octaoxa-2-azanonacosan-29-oate
• AKOS040743945
• 2,3,5,6-Tetrafluorophenyl (E)-1-(cyclooct-4-en-1-yloxy)-1-oxo-5,8,11,14,17,20,23,26-octaoxa-2-azanonacosan-29-oate
• DA-60009
• 2,3,5,6-tetrafluorophenyl 1-({[(4Z)-cyclooct-4-en-1-yloxy]carbonyl}amino)-3,6,9,12,15,18,21,24-octaoxaheptacosan-27-oate
• (2,3,5,6-tetrafluorophenyl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[[(4E)-cyclooct-4-en-1-yl]oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• (2,3,5,6-tetrafluorophenyl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[[(4Z)-cyclooct-4-en-1-yl]oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• HY-141173
• 2353410-06-5
• CS-0115028

• MDL： MFCD31811550
• Inchi： 1S/C34H51F4NO12/c35-28-26-29(36)32(38)33(31(28)37)51-30(40)8-10-42-12-14-44-16-18-46-20-22-48-24-25-49-23-21-47-19-17-45-15-13-43-11-9-39-34(41)50-27-6-4-2-1-3-5-7-27/h1-2,26-27H,3-25H2,(H,39,41)/b2-1-
• InChI Key： LVMKBSBHWYSGNU-UPHRSURJSA-N
• SMILES： FC1C(=CC(=C(C=1OC(CCOCCOCCOCCOCCOCCOCCOCCOCCNC(=O)OC1CCC=CCCC1)=O)F)F)F |c:43|

Computed Properties

• Exact Mass: 741.33473871g/mol
• Monoisotopic Mass: 741.33473871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 51
• Rotatable Bond Count: 31
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 139

Additional information on TCO-PEG8-TFP ester

Professional Introduction to Compound with CAS No. 2353410-06-5 and Product Name: TCO-PEG8-TFP ester

The compound with the CAS number 2353410-06-5 and the product name TCO-PEG8-TFP ester represents a significant advancement in the field of chemical biomedicine, particularly in the realm of drug delivery systems and biomaterials. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in therapeutic and diagnostic contexts. The combination of TCO (trichloroacetoxy), PEG8 (polyethylene glycol with a molecular weight of 8 kDa), and TFP (tetrafluorophenyl) functionalities introduces a multifaceted approach to enhancing the pharmacokinetic properties of pharmaceutical agents.

The TCO-PEG8-TFP ester is engineered to leverage the benefits of each component in its molecular architecture. The trichloroacetoxy moiety is known for its ability to improve the solubility and stability of bioactive molecules, making it an ideal candidate for enhancing the bioavailability of drugs. This group is particularly useful in formulations where poor solubility poses a significant challenge to therapeutic efficacy. On the other hand, PEG8 serves as a hydrophilic linker that enhances the circulation time of nanoparticles and drug carriers in biological systems. Its extensive use in pharmaceuticals is attributed to its biocompatibility and ability to shield hydrophobic drugs from rapid clearance by metabolic processes.

The inclusion of the tetrafluorophenyl (TFP) group adds another layer of functionality to the compound. TFP is recognized for its stability under various environmental conditions, which makes it suitable for applications requiring prolonged shelf life and resistance to degradation. Additionally, the electron-withdrawing nature of TFP can influence the electronic properties of adjacent functional groups, thereby modulating the reactivity and binding affinity of the compound. This feature is particularly valuable in designing molecules that require precise interactions with biological targets.

Recent research has highlighted the potential of TCO-PEG8-TFP ester in developing novel drug delivery systems. For instance, studies have demonstrated its efficacy in creating polymeric micelles that can encapsulate hydrophobic drugs, protecting them from premature degradation while improving their delivery to target tissues. The hydrophilic PEG8 chain ensures that these micelles remain soluble in biological fluids, extending their circulation time and enhancing their therapeutic window. This approach has been particularly promising in oncology, where targeted drug delivery systems are essential for minimizing side effects and maximizing treatment efficacy.

Moreover, the TCO-PEG8-TFP ester has shown promise in diagnostic applications as well. Its ability to conjugate with imaging agents allows for real-time tracking of drug distribution within living organisms. This functionality is crucial for understanding pharmacokinetic profiles and optimizing dosing regimens. Researchers have utilized this compound to develop contrast agents for magnetic resonance imaging (MRI), which have demonstrated high sensitivity and specificity in detecting pathological conditions.

The synthesis of TCO-PEG8-TFP ester involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the functionalization of a PEG8 backbone with trichloroacetoxy groups, followed by the introduction of TFP esters at strategic positions along the polymer chain. Advanced synthetic techniques, such as controlled radical polymerization, are employed to achieve precise control over molecular weight distribution and functional group placement. These methods are critical for ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In terms of biological activity, preliminary studies have indicated that TCO-PEG8-TFP ester exhibits excellent biocompatibility when tested in vitro and in vivo. Its non-toxic profile makes it suitable for repeated administration, which is essential for chronic therapeutic applications. Additionally, its ability to form stable complexes with bioactive molecules suggests potential use in vaccine development and gene therapy vectors. The compound's stability under various physiological conditions further enhances its appeal as a versatile platform for biomedical research.

The integration of cutting-edge technologies has enabled researchers to explore novel applications of TCO-PEG8-TFP ester beyond traditional drug delivery systems. For example, nanotechnology-based platforms have been developed using this compound as a core material for constructing multifunctional nanoparticles capable of simultaneous drug delivery and imaging. These innovations have opened up new avenues for personalized medicine, where treatment strategies can be tailored to individual patient needs based on real-time feedback from diagnostic tools.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like TCO-PEG8-TFP ester for complex biomedical challenges. The synergy between its structural features—trichloroacetoxy functionality, PEG8 linker, and TFP moiety—provides a robust foundation for developing next-generation therapeutics and diagnostic tools. Future research will likely focus on expanding its utility into areas such as regenerative medicine and immunotherapy, where precise control over molecular architecture is paramount.

In conclusion,TCO-PEG8-TFP ester stands as a testament to the progress being made in chemical biomedicine through innovative molecular design and interdisciplinary collaboration. Its unique combination of functionalities positions it as a valuable asset in both academic research and industrial applications aimed at improving human health outcomes worldwide.